Cas no 1448052-65-0 (N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide
• CAS No: 1448052-65-0
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 6431926
• PubChem ID: 71788704
• Update Time: 2025-06-14

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide
• 1448052-65-0
• N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]-N'-pyridin-3-yloxamide
• N1-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-N2-(pyridin-3-yl)oxalamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide
• AKOS024538213
• F6200-3308

• Inchi： 1S/C18H18N4O3/c1-22-11-14(13-6-2-3-7-15(13)22)16(23)10-20-17(24)18(25)21-12-5-4-8-19-9-12/h2-9,11,16,23H,10H2,1H3,(H,20,24)(H,21,25)
• InChI Key： LQGLBFPUAQMCHV-UHFFFAOYSA-N
• SMILES： OC(CNC(C(NC1C=NC=CC=1)=O)=O)C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide

Comprehensive Overview of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide (CAS No. 1448052-65-0)

The compound N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide, identified by its CAS No. 1448052-65-0, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its hybrid structure, combining indole and pyridine moieties, which are pivotal in drug design due to their bioactive properties. Researchers are particularly interested in its potential applications in targeted therapy and signal transduction inhibition, aligning with current trends in precision medicine.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in cancer research and neurodegenerative disease studies. This compound's hydroxyethyl and ethanediamide functional groups suggest possible interactions with enzymatic pathways, making it a candidate for drug discovery pipelines. Its CAS No. 1448052-65-0 is frequently searched in academic databases, underscoring its relevance in medicinal chemistry.

The 1-methyl-1H-indol-3-yl segment of the molecule is notable for its prevalence in natural products and synthetic analogs with anti-inflammatory and antioxidant effects. Meanwhile, the pyridin-3-yl component is often associated with metal chelation and receptor binding, further expanding its therapeutic potential. Such dual functionality positions this compound as a versatile scaffold for multi-target drug development, a hot topic in AI-driven drug design.

From a synthetic perspective, the preparation of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide involves multi-step organic reactions, often requiring protecting group strategies and catalytic hydrogenation. These methodologies are widely discussed in organic chemistry forums and patent literature, reflecting the compound's technical complexity. Its CAS No. 1448052-65-0 serves as a critical identifier for researchers tracking its synthetic protocols or structure-activity relationships (SAR).

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies are also emerging as key areas of interest for this compound. With growing public awareness of green chemistry, researchers are investigating its biodegradability and eco-toxicological profile. Such data is vital for compliance with REACH regulations and other global chemical safety standards, topics frequently queried in regulatory science databases.

In conclusion, N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide (CAS No. 1448052-65-0) represents a compelling case study in modern pharmaceutical innovation. Its structural features and potential applications resonate with contemporary research priorities, from computational chemistry to translational medicine. As scientific inquiries into its mechanisms and optimizations continue, this compound is poised to remain a focal point in high-impact journals and industry reports.